Cas no 1361743-75-0 (4-(2,4-Dichlorophenyl)-3-hydroxy-2-methylpyridine)

• Product Name: 4-(2,4-Dichlorophenyl)-3-hydroxy-2-methylpyridine
• CAS No: 1361743-75-0
• MF: C₁₂H₉Cl₂NO
• MW: 254.111961126328
• CID: 4919145
• Update Time: 2025-07-22

4-(2,4-Dichlorophenyl)-3-hydroxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-Dichlorophenyl)-3-hydroxy-2-methylpyridine

• Inchi： 1S/C12H9Cl2NO/c1-7-12(16)10(4-5-15-7)9-3-2-8(13)6-11(9)14/h2-6,16H,1H3
• InChI Key： YRJMVHKGGKFEEU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CN=C(C)C=1O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 3.8
• Topological Polar Surface Area: 33.1

Additional information on 4-(2,4-Dichlorophenyl)-3-hydroxy-2-methylpyridine

Comprehensive Overview of 4-(2,4-Dichlorophenyl)-3-hydroxy-2-methylpyridine (CAS No. 1361743-75-0)

4-(2,4-Dichlorophenyl)-3-hydroxy-2-methylpyridine (CAS No. 1361743-75-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This heterocyclic compound features a pyridine core substituted with a 2,4-dichlorophenyl group, a hydroxyl group, and a methyl group, making it a versatile intermediate for various applications. Its unique structural properties and functional groups contribute to its reactivity and potential utility in drug discovery and crop protection formulations.

The compound's CAS number 1361743-75-0 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking and documentation in scientific literature. Recent trends in AI-driven drug discovery and sustainable agriculture have amplified interest in such molecules, as they offer potential solutions to challenges like antibiotic resistance and pest management. Users frequently search for terms like "pyridine derivatives uses" or "dichlorophenyl compounds in agriculture," reflecting the growing demand for innovative chemical solutions.

From a synthetic perspective, 4-(2,4-Dichlorophenyl)-3-hydroxy-2-methylpyridine can be synthesized through multi-step organic reactions, including cross-coupling and hydroxylation processes. Its hydrogen-bonding capacity due to the hydroxyl group enhances its ability to interact with biological targets, a feature often explored in pharmaceutical research. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors, a hot topic in oncology and inflammation studies.

In agrochemical applications, this compound's dichlorophenyl moiety is associated with herbicidal and fungicidal activity, aligning with the industry's push for eco-friendly pesticides. Searches for "chlorinated pyridine herbicides" or "hydroxypyridine fungicides" highlight its relevance in addressing global food security challenges. Additionally, its stability under various environmental conditions makes it a candidate for formulation optimization in crop protection products.

The compound's physicochemical properties, such as solubility, melting point, and logP, are critical for its practical applications. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize and quantify CAS No. 1361743-75-0 in research settings. As the demand for high-purity intermediates grows, suppliers and manufacturers emphasize stringent quality control to meet the needs of life sciences and material engineering sectors.

Emerging discussions on green chemistry and circular economy have also influenced the synthesis and application of 4-(2,4-Dichlorophenyl)-3-hydroxy-2-methylpyridine. Researchers are exploring catalytic methods to reduce waste and energy consumption during production, responding to queries like "sustainable synthesis of pyridine derivatives." This aligns with broader industry goals to minimize environmental impact while maintaining efficiency.

In conclusion, 4-(2,4-Dichlorophenyl)-3-hydroxy-2-methylpyridine (CAS No. 1361743-75-0) represents a multifaceted compound with promising applications across diverse scientific domains. Its structural features, combined with evolving research trends, position it as a valuable subject for ongoing innovation in healthcare, agriculture, and sustainable technology. As interest in tailored chemical solutions continues to rise, this compound is poised to play a pivotal role in addressing contemporary scientific and industrial challenges.